Cas no 2228510-04-9 (3-(3-chloroprop-1-en-2-yl)-1,1,2,2-tetramethylcyclopropane)

• Product Name: 3-(3-chloroprop-1-en-2-yl)-1,1,2,2-tetramethylcyclopropane
• CAS No: 2228510-04-9
• MF: C₁₀H₁₇Cl
• MW: 172.694982290268
• CID: 6541424
• PubChem ID: 165966341
• Update Time: 2025-07-21

3-(3-chloroprop-1-en-2-yl)-1,1,2,2-tetramethylcyclopropane Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloroprop-1-en-2-yl)-1,1,2,2-tetramethylcyclopropane
• EN300-1980254
• 2228510-04-9

• Inchi： 1S/C10H17Cl/c1-7(6-11)8-9(2,3)10(8,4)5/h8H,1,6H2,2-5H3
• InChI Key： PRYSSJLEOJMBEO-UHFFFAOYSA-N
• SMILES： ClCC(=C)C1C(C)(C)C1(C)C

Computed Properties

• Exact Mass: 172.1018782g/mol
• Monoisotopic Mass: 172.1018782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 0Ų

Additional information on 3-(3-chloroprop-1-en-2-yl)-1,1,2,2-tetramethylcyclopropane

Comprehensive Analysis of 3-(3-chloroprop-1-en-2-yl)-1,1,2,2-tetramethylcyclopropane (CAS No. 2228510-04-9): Properties, Applications, and Industry Trends

3-(3-chloroprop-1-en-2-yl)-1,1,2,2-tetramethylcyclopropane (CAS No. 2228510-04-9) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various industrial sectors. This cyclopropane derivative, characterized by its chloropropenyl and tetramethyl substituents, exhibits a combination of steric hindrance and reactivity that makes it valuable for advanced material synthesis and fine chemical production.

The molecular structure of this compound features a highly substituted cyclopropane ring, which contributes to its remarkable stability while maintaining sufficient reactivity for further chemical transformations. Researchers have particularly focused on the 3-chloropropenyl side chain, which serves as an excellent handle for subsequent functionalization through cross-coupling reactions or nucleophilic substitutions. Recent studies published in journals like Organic Letters and Journal of Organic Chemistry highlight its utility as a building block in the synthesis of complex molecular architectures.

In the context of current industry trends, 3-(3-chloroprop-1-en-2-yl)-1,1,2,2-tetramethylcyclopropane has emerged as a compound of interest for sustainable chemistry applications. With growing emphasis on green chemistry and atom economy, this molecule's efficient synthetic pathways and potential for catalytic transformations align well with modern environmental considerations. The compound's stability profile also makes it suitable for long-term storage and transportation, addressing common challenges in specialty chemical logistics.

From a commercial perspective, the demand for CAS 2228510-04-9 has been steadily increasing, particularly in the pharmaceutical intermediates sector. Its structural motifs are being explored for incorporation into bioactive molecules, with several patent applications filed in recent years describing its use in drug discovery programs. The compound's chiral centers and rigid framework make it particularly attractive for medicinal chemistry applications where spatial orientation of functional groups is crucial.

Analytical characterization of 3-(3-chloroprop-1-en-2-yl)-1,1,2,2-tetramethylcyclopropane typically involves advanced techniques such as NMR spectroscopy (particularly ¹³C and DEPT experiments to confirm the quaternary carbons), mass spectrometry, and X-ray crystallography for structural confirmation. The compound's purity is commonly assessed using HPLC and GC-MS, with commercial samples typically achieving >98% purity for research applications.

Recent innovations in synthetic methodology have improved access to CAS 2228510-04-9, with several research groups reporting optimized procedures that enhance yield while reducing byproduct formation. These advancements address frequent search queries regarding "efficient synthesis of tetramethylcyclopropane derivatives" and "scale-up strategies for chloropropenyl compounds," reflecting the practical challenges faced by industrial chemists.

The compound's physical properties, including its relatively low volatility and good solubility in common organic solvents, make it particularly suitable for solution-phase chemistry. Safety data indicates that standard laboratory precautions are sufficient for handling, though proper personal protective equipment should always be used when working with any chemical substance. These characteristics contribute to its growing popularity in academic and industrial research settings.

Looking forward, the applications of 3-(3-chloroprop-1-en-2-yl)-1,1,2,2-tetramethylcyclopropane are expected to expand into new areas such as functional materials and catalysis. Its unique combination of stability and reactivity positions it as a valuable scaffold for developing novel materials with tailored properties. As research continues, we anticipate seeing more publications and patents featuring this versatile building block, particularly in fields requiring precise control over molecular architecture.

For researchers considering working with this compound, it's worth noting that proper storage conditions (typically under inert atmosphere at low temperatures) and handling protocols can significantly impact experimental outcomes. The scientific community continues to investigate its full potential, with particular interest in its stereochemical properties and potential for creating chiral auxiliaries in asymmetric synthesis.

In conclusion, 3-(3-chloroprop-1-en-2-yl)-1,1,2,2-tetramethylcyclopropane (CAS No. 2228510-04-9) represents an important addition to the toolbox of modern synthetic chemistry. Its balanced properties, combined with growing understanding of its applications, ensure its continued relevance in both academic research and industrial development. As synthetic methodologies advance and new applications emerge, this compound is poised to play an increasingly significant role in the development of innovative chemical solutions across multiple disciplines.